Cas no 1326808-43-8 (4-(3,5-Difluorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(3,5-Difluorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326808-43-8
• MF: C₁₇H₂₀F₂N₂O₄
• MW: 354.348511695862
• MDL: MFCD19706368
• CID: 4694481
• Update Time: 2025-05-21

4-(3,5-Difluorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Difluorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706368
• Inchi： 1S/C17H20F2N2O4/c1-2-20-5-3-17(4-6-20)21(14(10-25-17)16(23)24)15(22)11-7-12(18)9-13(19)8-11/h7-9,14H,2-6,10H2,1H3,(H,23,24)
• InChI Key： QHNZEKQYNQUFFL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(N1C(C(=O)O)COC21CCN(CC)CC2)=O)F

Computed Properties

• Exact Mass: 354.139
• Monoisotopic Mass: 354.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1

Additional information on 4-(3,5-Difluorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 4-(3,5-Difluorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-43-8) and Its Applications in Modern Chemical Biology

4-(3,5-Difluorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, identified by the CAS number 1326808-43-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound features a unique combination of heterocyclic moieties, fluoro-substituted aromatic groups, and an ethyl side chain, which collectively contribute to its distinct chemical properties and potential biological activities. The presence of both oxygen and nitrogen atoms in its framework enhances its versatility, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 4-(3,5-Difluorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid incorporates a spirocyclic core, which is a fused bicyclic system consisting of two rings connected at a single atom. This spiro configuration imparts rigidity to the molecule, potentially influencing its binding affinity and selectivity when interacting with biological targets. The 3,5-Difluorobenzoyl moiety introduces fluorine atoms at the para positions of a benzoyl group, which are known to enhance metabolic stability and binding interactions due to their electronic effects. Additionally, the ethyloxa group contributes to the molecule's solubility and hydrophobicity balance, making it suitable for various pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of this compound more effectively. Studies have demonstrated that the spirocyclic structure of 4-(3,5-Difluorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid can serve as a versatile scaffold for designing small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, preliminary computational studies suggest that this compound may interact with proteases and kinases by occupying specific binding pockets through its rigid spirocore and functional side chains.

The fluoro-substituted benzoyl group in this molecule is particularly noteworthy due to the unique electronic properties of fluorine atoms. Fluorine atoms can modulate the reactivity and binding affinity of molecules by inducing electron-withdrawing effects and influencing hydrogen bonding interactions. This has led to increased interest in fluorinated compounds as pharmacophores in drug discovery efforts. In particular, 3,5-Difluorobenzoyl derivatives have been explored for their potential applications in anticancer therapy, where they exhibit inhibitory effects on various signaling pathways associated with tumor growth and progression.

Moreover, the spirocyclic oxadiazaspiro[4.5]decane core of this compound offers a promising platform for developing novel bioactive molecules with improved pharmacological properties. Spirocyclic compounds are known for their structural stability and ability to adopt specific conformations that enhance binding interactions with biological targets. The presence of both oxygen and nitrogen atoms in the spirocycle further enhances its potential as a pharmacophore by allowing for diverse hydrogen bonding interactions and electrostatic complementarity with biological receptors.

In vitro studies have begun to uncover the potential biological activities of 4-(3,5-Difluorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and immune responses. The fluoro-substituted benzoyl group has been shown to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, the spirocyclic core may interact with ion channels or receptors involved in pain perception and neurotransmitter release.

The development of novel therapeutic agents often relies on the identification of lead compounds with promising biological activities followed by optimization through structure-based drug design approaches. 4-(3,5-Difluorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid represents a valuable starting point for such efforts due to its unique structural features and demonstrated potential biological activities. Further research is warranted to explore its full therapeutic spectrum and develop derivatives with enhanced efficacy and reduced side effects.

As computational methods continue to advance, researchers will be able to more efficiently screen large libraries of compounds for potential bioactivity using virtual screening techniques. This approach can significantly reduce the time and cost associated with traditional high-throughput screening methods while identifying novel candidates for further investigation. The structural complexity of 4-(3,5-Difluorobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid makes it an attractive candidate for these computational studies due to its ability to interact with multiple biological targets through different functional groups.

In conclusion, 4-(3, 5-Difluorobenzoyl)- 8-Ethyl- 1-Oxa- 4,, 8-Diazaspiro[ [ 4.. 5]]decane- 3-Carboxylic acid(CAS No. 1326808^-43_- 8) ) is a structurally fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel bioactive molecules targeting various diseases. Further exploration of its biological activities and development of optimized derivatives will likely yield valuable therapeutic agents in the future.